Cas no 1805531-50-3 (3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid
• CAS No: 1805531-50-3
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4885061
• Update Time: 2025-10-29

3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-4-2-12-8(13(16)17)6(7(10)11)3(4)1-5(14)15/h2,7H,1H2,(H,14,15)
• InChI Key： WVPXWLSTIOHDPY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C(F)F)=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid

3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid (CAS 1805531-50-3): A Comprehensive Overview

The 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid (CAS 1805531-50-3) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridine carboxylic acids, characterized by its unique molecular structure featuring both difluoromethyl and nitro functional groups. The presence of these moieties makes it particularly valuable for designing novel bioactive molecules with enhanced properties.

Recent scientific literature highlights the growing importance of fluorinated pyridine compounds in drug discovery, with researchers frequently searching for terms like "fluoropyridine synthesis" and "nitropyridine applications". The 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid stands out due to its potential as a building block for various therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds. Its molecular weight of 248.13 g/mol and specific structural features make it an interesting candidate for structure-activity relationship studies.

The compound's chemical properties have been extensively studied, revealing important characteristics that contribute to its utility in synthetic chemistry. The difluoromethyl group at position 3 enhances metabolic stability, while the nitro group at position 2 provides an excellent handle for further chemical modifications. These features align with current research trends focusing on "fluorine in medicinal chemistry" and "nitro group transformations", which are among the most searched topics in chemical databases.

In pharmaceutical applications, 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid serves as a key intermediate for the synthesis of various biologically active molecules. Recent patent literature indicates its use in developing compounds targeting inflammatory pathways and microbial infections. The presence of both fluorine atoms and the carboxylic acid functionality allows for optimal interactions with biological targets, addressing the growing demand for "multifunctional drug intermediates" in the pharmaceutical industry.

The synthesis of 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid typically involves multi-step procedures starting from commercially available pyridine precursors. Modern synthetic approaches emphasize green chemistry principles, responding to the increasing search interest in "sustainable fluorination methods" and "environmentally friendly nitration". Researchers have developed optimized routes that maximize yield while minimizing hazardous byproducts, making this compound more accessible for various applications.

Analytical characterization of CAS 1805531-50-3 reveals distinct spectral features that facilitate its identification and purity assessment. Nuclear magnetic resonance (NMR) studies show characteristic signals for the difluoromethyl protons and pyridine ring protons, while mass spectrometry confirms the molecular ion peak at m/z 248. These analytical data are crucial for quality control, especially given the current emphasis on "compound characterization techniques" in chemical research publications.

The stability profile of 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid has been investigated under various conditions, showing good thermal stability up to 150°C. This property is particularly important for storage and handling considerations, addressing common queries about "fluoropyridine stability" and "nitro compound storage". Proper storage in cool, dry conditions away from strong oxidizing agents is recommended to maintain compound integrity over extended periods.

Current market trends indicate growing demand for specialized fluorinated heterocycles like 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid, driven by pharmaceutical and agrochemical innovation. Industry reports highlight increased searches for "fluoropyridine market growth" and "specialty chemical suppliers", reflecting the compound's commercial significance. Several manufacturers now offer this material at various purity grades to meet diverse research needs.

Future research directions for CAS 1805531-50-3 may explore its potential in materials science applications, particularly in the development of advanced functional materials. The combination of fluorine substitution and nitro group chemistry presents opportunities for creating novel materials with unique electronic properties, aligning with emerging interests in "fluorinated organic materials" and "nitroaromatic applications".

Safety considerations for handling 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid follow standard laboratory protocols for nitroaromatic compounds. Material safety data sheets recommend appropriate personal protective equipment, addressing common workplace safety queries about "chemical handling precautions" and "laboratory safety measures". While not classified as highly hazardous, prudent handling practices are essential for all laboratory chemicals.

The intellectual property landscape surrounding 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid continues to evolve, with multiple patents filed for its synthetic methods and applications. This reflects the compound's strategic importance in chemical innovation and responds to frequent searches for "chemical patent trends" and "pharmaceutical intermediates IP". Researchers should conduct thorough patent searches before developing new applications for this material.

In conclusion, 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-acetic acid (CAS 1805531-50-3) represents a valuable fluorinated nitropyridine derivative with diverse applications in life sciences and materials research. Its unique structural features and synthetic versatility position it as an important building block for future chemical innovations, meeting the growing demand for specialized heterocyclic compounds in advanced research and development.